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Compound of Interest

Compound Name: 1,5'-Bi-1H-tetrazole

Cat. No.: B14340923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setups and

protocols for measuring the detonation velocity of bistetrazole compounds. Detonation velocity

is a critical parameter for characterizing the performance of energetic materials, providing

insight into their power and efficiency. The following sections detail the methodologies for three

common measurement techniques: the Optical Fiber Method, the Electrical Probe Method, and

the Streak Camera Technique.

Introduction to Detonation Velocity Measurement
The detonation velocity is the speed at which a detonation wave propagates through an

explosive material.[1] It is a key performance characteristic of high explosives, with typical

values for solid explosives ranging from 4,000 to over 10,000 meters per second.[1] For novel

nitrogen-rich compounds like bistetrazoles, accurate measurement of detonation velocity is

essential for evaluating their potential as energetic materials. The choice of measurement

technique often depends on the quantity of the material available, the required precision, and

the experimental environment. Given that newly synthesized bistetrazole compounds are often

available in small quantities, small-scale testing methodologies are particularly relevant.[2][3]
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Data Presentation: Detonation Velocities of Bistetrazole
and Related Compounds
The following table summarizes the detonation velocities of various bistetrazole and other

nitrogen-rich energetic compounds. The data includes both experimentally determined and

calculated values to provide a comparative overview.
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Compound
Name

Abbreviatio
n

Density
(g/cm³)

Detonation
Velocity
(m/s)
(Experiment
al)

Detonation
Velocity
(m/s)
(Calculated)

Reference(s
)

Dihydroxylam

monium 5,5'-

bistetrazole-

1,1'-diolate

TKX-50 1.80 - 1.81 9037 9287 - 9698 [4][5]

2,4,6-Tris(1H-

tetrazol-5-

yl)-1,3,5-

triazine

H₃TTT - - 7430 [6]

Hydrazinium

salt of H₃TTT
- - - 8061 [6]

Hydroxylamm

onium salt of

H₃TTT

- - - 7984 [6]

1-(2H-

tetrazol-5-

yl)-5-

nitraminotetra

zole

dihydrazinium

salt

- - - 9822 [7]

(E)-5,5′-

(ethene-1,2-

diyl)bis(1H-

tetrazol-1-ol)

- 1.86 - 9017 [8]

5,5'-

Hydrazinebist

etrazole

HBT 1.841 - 8523 [9]
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1,1-diamino-

2-tetrazole-2-

nitroethene

FOX-7-T 1.68 - 7174 [10]

Note: Calculated values can vary based on the computational methods used.

Experimental Protocols
Optical Fiber Method
The optical fiber method is a widely used technique due to its immunity to electromagnetic

interference and high precision.[11] It relies on detecting the light flash produced by the

detonation wave as it passes specific points along the explosive charge.[2]

Materials and Apparatus:

Bistetrazole compound sample

Detonator (e.g., electric blasting cap)

Booster charge (if necessary, e.g., a small pellet of a standard explosive like RDX)

Sample holder (e.g., a PMMA or cardboard tube)

Optical fibers (e.g., plastic optical fibers with a diameter of 1 mm)

Photodetectors or an optical-to-electrical converter

High-speed digital oscilloscope or a dedicated detonation velocity recorder (e.g., VOD 815 or

Explomet 2)[5][12]

Calipers for precise distance measurement

Safety equipment (blast shield, remote firing system, etc.)

Experimental Procedure:

Sample Preparation:
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Carefully press or cast the bistetrazole compound into a cylindrical charge of a specific

diameter and length. For small-scale tests, a few grams of material may be sufficient.[2][3]

The charge is typically confined in a tube.

Drill small, perpendicular holes through the sample holder and the explosive charge at

precisely measured intervals. A typical distance between fibers is on the order of

millimeters to a few centimeters.[4]

Fiber Optic Probe Insertion:

Insert the optical fibers into the prepared holes, ensuring the fiber tip is in direct contact

with the explosive material.[4]

Secure the fibers in place to prevent movement during the experiment.

Instrumentation Setup:

Connect the other end of each optical fiber to a photodetector or the input channels of the

detonation velocity recorder.

Connect the output of the photodetectors to a high-speed oscilloscope.

Set the oscilloscope to trigger on the signal from the first fiber and to record the signals

from all channels with a high sampling rate (e.g., 1 GHz).

Initiation and Data Acquisition:

Place a detonator and, if needed, a booster charge at one end of the explosive column.

From a safe, remote location, initiate the detonation.

The detonation wave will travel down the charge, and as it passes each optical fiber, the

intense light will be transmitted to the photodetectors, generating an electrical pulse.

The oscilloscope will record the time of arrival of the light pulse from each fiber.

Data Analysis:
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Determine the time interval (Δt) between the arrival of the signals from consecutive fibers.

Measure the precise distance (Δd) between the corresponding fiber optic probes.

Calculate the detonation velocity (V) for each segment using the formula: V = Δd / Δt.

The average of the velocities from all segments gives the mean detonation velocity of the

compound.

Electrical Probe Method
This method utilizes ionization probes or shorting pins that complete an electrical circuit upon

the arrival of the highly ionized detonation front.

Materials and Apparatus:

Bistetrazole compound sample

Detonator and optional booster

Sample holder

Ionization probes or shorting pins

Power supply (e.g., charged capacitors or a DC source)

High-speed digital oscilloscope or a chronograph

Coaxial cables

Calipers

Safety equipment

Experimental Procedure:

Sample and Probe Preparation:

Prepare the explosive charge as described for the optical fiber method.
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Insert the electrical probes at precisely measured distances along the charge. The probes

consist of two conductors separated by an insulator, which are short-circuited by the

conductive plasma of the detonation front.

Circuit Setup:

Connect each probe to a separate channel of a high-speed oscilloscope using coaxial

cables.

Connect a power source to the probes to create a potential difference across the

conductors.

Initiation and Data Acquisition:

Initiate the detonation remotely.

As the detonation wave passes each probe, the ionized gases short-circuit the conductors,

causing a sudden change in voltage or current.

The oscilloscope records these electrical signals as a function of time.

Data Analysis:

Measure the time difference between the signals from consecutive probes.

Calculate the detonation velocity for each interval using the known distances between the

probes.

Determine the average detonation velocity.

Streak Camera Technique
A streak camera provides a continuous record of the detonation front's position over time,

offering high temporal and spatial resolution.

Materials and Apparatus:

Bistetrazole compound sample
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Detonator and optional booster

Sample holder, often with a transparent window or an open face to allow for optical access

High-speed streak camera

Lighting source (if the detonation is not sufficiently luminous)

Calibration scale

Safety equipment

Experimental Procedure:

Sample Preparation:

Prepare the explosive charge, ensuring one side is visible to the streak camera.

Streak Camera Setup:

Position the streak camera to view the length of the explosive charge through its slit.

Focus the camera on the surface of the explosive.

Set the streak speed (the rate at which the image is swept across the detector) to an

appropriate value to resolve the detonation.

Initiation and Recording:

Initiate the detonation.

The streak camera will capture the light emitted from the detonation front as it moves

along the charge, creating a tilted line on the resulting image.

Data Analysis:

The streak record is an image where one axis represents the spatial position along the

explosive and the other axis represents time.
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The slope of the luminous streak is inversely proportional to the detonation velocity.[12]

By measuring the angle of the streak and knowing the camera's streak speed and the

spatial calibration, the detonation velocity can be calculated with high accuracy.

Visualizations
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Experimental Workflow for Detonation Velocity Measurement
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Initiator Placement
(Detonator/Booster)

Remote Initiation

Data Acquisition

Signal Processing
(Time Interval Measurement)

Velocity Calculation
(V = Δd / Δt)

Reporting Results

Click to download full resolution via product page

Caption: General experimental workflow for detonation velocity measurement.
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Logical Relationships in Detonation Velocity Calculation

Experimental Inputs

Measurement Principle

Calculated Output

Probe Spacing (Δd)

Detonation Velocity (V)

is a parameter for

Time Interval (Δt)

is a parameter for

Detonation Wave
Propagation

triggers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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